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Ivabradine's Interaction with Cardiac Ion
Channels: A Comparative Analysis
A comprehensive guide for researchers and drug development professionals on the cross-

reactivity of (+/-)-Ivabradine with key cardiac ion channels. This guide provides a comparative

analysis of its effects, supported by experimental data and detailed methodologies.

Ivabradine, primarily known for its selective inhibition of the "funny" current (If) in the sinoatrial

node, is a widely used therapeutic agent for the management of stable angina and heart

failure.[1] This current is predominantly carried by Hyperpolarization-activated Cyclic

Nucleotide-gated (HCN) channels, with HCN4 being the main isoform in the sinoatrial node.[2]

[3] While its heart rate-lowering effect is attributed to this specific action, emerging evidence

highlights a broader interaction of ivabradine with other cardiac ion channels, which is crucial

for a comprehensive understanding of its pharmacological profile and potential off-target

effects.

This guide delves into the cross-reactivity of ivabradine with key cardiac ion channels,

presenting a comparative summary of its inhibitory effects based on published experimental

data. Detailed experimental protocols are provided to aid in the replication and further

investigation of these findings.
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The following table summarizes the half-maximal inhibitory concentrations (IC50) of ivabradine

on various cardiac ion channels, providing a quantitative comparison of its potency.

Ion Channel Gene
Predominan
t Current

IC50 (µM) Cell Line Reference

hHCN4 HCN4 If ~2.0 HEK 293 [2]

mHCN1 HCN1 Ih ~0.94 HEK 293 [2]

hERG

(Kv11.1)
KCNH2 IKr 2.07 - 3.5

HEK 293 /

tsA-201
[3][4]

hNav1.5 SCN5A INa ~30 tsA-201 [5]

hCav1.2 CACNA1C ICa,L

>10 (slight

decrease at

10 µM)

tsA-201 [3][6]

hKv7.1/minK
KCNQ1/KCN

E1
IKs

No significant

effect
tsA-201 [6]

hKv1.5 KCNA5 IKur 29.0 Not specified [3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of key cardiac ion channels and a

typical experimental workflow for assessing the cross-reactivity of a compound like ivabradine.
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Cardiac Action Potential PhasesMajor Ion Channels and Currents
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Experimental Workflow for Ion Channel Cross-Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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